Methyl 2-[5,7-dimethyl-2-(4-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[5,7-dimethyl-2-(4-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C19H17N3O5S/c1-11-8-12(2)17-15(9-11)21(10-16(23)27-3)19(28-17)20-18(24)13-4-6-14(7-5-13)22(25)26/h4-9H,10H2,1-3H3
• InChI Key: XOQYTVLUYVQLIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N(C(=NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])S2)CC(=O)OC)C
• Molecular Formula: C19H17N3O5S
• Molecular Weight: 399.4 g/mol

Description

The compound "Methyl 2-[5,7-dimethyl-2-(4-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate" is a chemical entity that appears to be related to a class of compounds that include various substituted benzothiazoles. These compounds are of interest due to their potential biological activities and applications in medicinal chemistry. The papers provided discuss similar compounds with different substituents and their respective properties, synthesis, and applications.

Synthesis Analysis

The synthesis of related compounds involves the reaction of thiosemicarbazides with dimethyl acetylenedicarboxylate (DMAD) to form iminothiazolidinone derivatives, as seen in the synthesis of methyl [2-(acridin-9-ylimino)-3-(tert-butylamino)-4-oxothiazolidin-5-ylidene]acetate . Similarly, the methylation of benzimidazoles with methyl iodide in the presence of potassium carbonate leads to the formation of methylbenzimidazole derivatives . These methods suggest that the synthesis of the compound may involve similar reagents and conditions, potentially through a cyclocondensation reaction or methylation step.

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using techniques such as X-ray diffraction, NMR spectroscopy, and mass spectroscopy, supported by computational methods like B3LYP calculations . These techniques provide detailed information about the molecular conformation, stereochemistry, and intermolecular interactions, such as hydrogen bonds and π-π stacking, which are crucial for understanding the compound's behavior in the solid state and in solution.

Chemical Reactions Analysis

The chemical reactivity of similar compounds is influenced by the presence of functional groups such as nitro, amino, and imino groups. For instance, the nitro and amino substitutions in the D-ring of certain naphthyridinones affect their topoisomerase-I targeting activity and cytotoxicity . This suggests that the nitrobenzoyl group in the compound of interest may also play a significant role in its chemical reactivity and potential biological activity.

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds, such as solubility, melting point, and stability, are determined by their molecular structure. The presence of substituents like tert-butylamino and nitro groups can significantly influence these properties. For example, the crystal packing and the formation of dimers and chains through intermolecular interactions can affect the compound's density and solubility . The methylation of benzimidazoles also alters their physical properties, as seen in the formation of different methylated products under varying conditions .

Scientific Research Applications

Synthesis and Characterization

The compound and its derivatives have been utilized in various synthetic and characterization studies. For example, research indicates that benzothiazole-imino-benzoic acid Schiff Bases and their metal complexes have been synthesized and characterized through elemental analyses, FT-IR, NMR, UV/vis, and mass spectroscopy. These complexes exhibit good antimicrobial activity against human epidemic-causing bacterial strains, indicating potential applications in antimicrobial therapies (Mishra et al., 2019). Similarly, the compound has been involved in the synthesis of various derivatives through reactions with different agents, showcasing its versatility as a building block in chemical syntheses (Velikorodov et al., 2011).

Applications in Medicinal Chemistry

In medicinal chemistry, derivatives of this compound have been synthesized and evaluated for their pharmacological properties. For instance, new iminothiazolidin-4-one acetate derivatives have shown inhibitory activity against aldehyde reductase and aldose reductase, indicating potential applications in the treatment of diabetic complications (Ali et al., 2012). Additionally, research has been conducted on the synthesis and reactivity of various derivatives, examining their potential applications in electrophilic substitution reactions, which are fundamental in the synthesis of complex organic compounds (Elchaninov & Aleksandrov, 2018).

Crystallographic Studies

Crystallographic studies have also been a significant area of application. For example, research on the crystal structure of related compounds helps in understanding the molecular conformation and interaction, which is crucial in the design and development of new compounds with desired properties (Khan et al., 2010).